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Compound of Interest

Compound Name: GNE-495

Cat. No.: B607687

Providing critical safety and logistical information for the handling and disposal of the MAP4K4
inhibitor, GNE-495, this document outlines procedural, step-by-step guidance to ensure the
safety of laboratory personnel and compliance with environmental regulations.

For researchers, scientists, and drug development professionals, the proper management of
chemical waste is a critical component of laboratory safety and operational excellence. This
guide provides specific instructions for the disposal of GNE-495 in its various forms, including
solid powder and solutions.

Immediate Safety Precautions

Before handling GNE-495, it is imperative to consult the Safety Data Sheet (SDS). GNE-495 is
classified as a substance that causes skin irritation and serious eye irritation.[1] Personal
Protective Equipment (PPE), including protective gloves, clothing, and eye/face protection,
must be worn at all times.[1] Ensure adequate ventilation to avoid the inhalation of dust or
aerosols.[1] In case of contact with skin, wash with plenty of soap and water. If in eyes, rinse
cautiously with water for several minutes, removing contact lenses if present and easy to do.[1]

GNE-495 Disposal Procedures

The primary principle for the disposal of GNE-495 is to treat it as hazardous chemical waste. It
should not be disposed of down the drain or in regular trash.[1]

Step 1: Waste Identification and Segregation
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Properly identify and label all waste containing GNE-495. Waste should be segregated based
on its physical state (solid or liquid) and the solvents used.

e Solid GNE-495 Waste: Collect unused or expired GNE-495 powder in its original container or
a clearly labeled, sealed, and compatible waste container.

e GNE-495 in Organic Solvents (e.g., DMSO): Solutions of GNE-495 in dimethyl sulfoxide
(DMSO) or other organic solvents should be collected in a designated, labeled container for
flammable or organic solvent waste.[2][3] Do not mix with other waste streams like
halogenated solvents unless permitted by your institution's waste management guidelines.

e Aqueous Solutions Containing GNE-495: While some dilute aqueous solutions of certain
chemicals can be disposed of down the drain, this is not recommended for GNE-495 due to
its bioactive nature.[1][4] Collect all aqueous solutions containing GNE-495 in a labeled
container for aqueous chemical waste.

Step 2: Waste Container Management

Use appropriate, leak-proof containers for waste collection.[5][6] Plastic containers are often
preferred for their durability.[6] Ensure that containers are kept securely closed except when
adding waste.[1][6] All containers must be clearly labeled with "Hazardous Waste" and the
chemical name "GNE-495," along with the solvent used.

Step 3: Storage of GNE-495 Waste

Store GNE-495 waste in a designated and properly marked satellite accumulation area within
the laboratory.[1][6] This area should be at or near the point of waste generation. Ensure that
incompatible waste types are stored separately to prevent accidental reactions.[1]

Step 4: Arranging for Disposal

Contact your institution's Environmental Health and Safety (EHS) office or the designated
chemical waste management provider to schedule a pickup for the GNE-495 waste.[6] Do not
attempt to treat or neutralize the chemical waste unless you have a specifically approved and
validated protocol for the deactivation of GNE-495.

Summary of GNE-495 Handling and Storage Data
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Parameter

Information

Source

Chemical Name

8-amino-N-[1-
(cyclopropylcarbonyl)-3-
azetidinyl]-2-(3-
fluorophenyl)-1,7-
naphthyridine-5-carboxamide

[5]

CAS Number 1449277-10-4 [1][5]

Molecular Formula C22H20FN502 [1][5]

Molecular Weight 405.42 [1]

Appearance Light yellow to yellow solid [6]
Causes skin irritation (H315),

Hazards Causes serious eye irritation [1]

(H319)

Storage (Powder)

-20°C for 3 years, 4°C for 2

years

[6]

Storage (In Solvent)

-80°C for 1 year, -20°C for 6

months

[6]

GNE-495 Disposal Workflow
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Caption: GNE-495 Disposal Decision Workflow.

Experimental Protocols

As of the current information, there are no publicly available and validated experimental

protocols for the chemical deactivation or neutralization of GNE-495 for disposal purposes.
Therefore, the recommended procedure is to handle it as hazardous chemical waste through a

certified waste management provider.

By adhering to these guidelines, laboratories can ensure the safe and responsible disposal of
GNE-495, protecting both personnel and the environment, thereby fostering a culture of safety

and building trust in operational practices.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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